4-({4-[(3-Cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)methyl]piperidin-1-yl}methyl)benzonitrile

• IUPAC Name: 4-[[4-[(3-cyclopropyl-6-oxopyridazin-1-yl)methyl]piperidin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C21H24N4O/c22-13-16-1-3-17(4-2-16)14-24-11-9-18(10-12-24)15-25-21(26)8-7-20(23-25)19-5-6-19/h1-4,7-8,18-19H,5-6,9-12,14-15H2
• InChI Key: CSYHHWANYWUQGV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CC3CCN(CC3)CC4=CC=C(C=C4)C#N
• Molecular Formula: C21H24N4O
• Molecular Weight: 348.4 g/mol

Description

4-({4-[(3-Cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)methyl]piperidin-1-yl}methyl)benzonitrile is a useful research compound. Its molecular formula is C21H24N4O and its molecular weight is 348.45. The purity is usually 95%.
BenchChem offers high-quality 4-({4-[(3-Cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)methyl]piperidin-1-yl}methyl)benzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-({4-[(3-Cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)methyl]piperidin-1-yl}methyl)benzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Histamine H3 Antagonists

Histamine H3 Antagonists for Wakefulness : Compounds with 4-phenoxypiperidine cores have been investigated for their potential as non-imidazole histamine H3 antagonists. These compounds are conformationally restricted versions of the 3-amino-1-propanol moiety found in many non-imidazole histamine H3 ligands. Their in vitro activity at the recombinant human H3 receptor suggests some members of these series are potent H3 antagonists. One compound in particular demonstrated in vivo efficacy in a rat EEG model of wakefulness at low doses, highlighting the therapeutic potential of these molecules in modulating wakefulness and potentially treating sleep disorders (Dvorak et al., 2005).

Synthesis and Reactivity

Reactivity with Secondary Amines : The reactivity of certain compounds in the presence of secondary amines like piperidine has been explored, revealing interesting chemical transformations. For instance, reactions involving 3-substituted 3,4-dihydro-4-imino-1,2,3-benzotriazines with piperidine lead to o-cyanophenyltriazenes, showcasing a method for isomerisation through base attack at exocyclic imino-substituents (Siddiqui & Stevens, 1974).

Synthesis of N-substituted Derivatives

Antibacterial N-substituted Derivatives : The synthesis and antibacterial study of N-substituted derivatives of specific piperidin-4-yl compounds have shown that these molecules exhibit moderate to significant antibacterial activity. This demonstrates the potential application of such compounds in developing new antibacterial agents (Khalid et al., 2016).

Luminescence and Crystal Engineering

Luminescent Properties and Crystal Engineering : Research into novel co-crystals based on bispyridyl-substituted α,β-unsaturated ketones with coformers has shed light on their structural and luminescent properties. Such studies can lead to the development of new materials with potential applications in crystal engineering and luminescence-based technologies (Li et al., 2015).